Cas no 91297-89-1 ((+-)-3-Hydroxy-tetracosansaeure)

• Product Name: (+-)-3-Hydroxy-tetracosansaeure
• CAS No: 91297-89-1
• MF: C₂₄H₄₈O₃
• MW: 384.636128425598
• CID: 2067152
• PubChem ID: 5312781
• Update Time: 2025-07-09

(+-)-3-Hydroxy-tetracosansaeure Chemical and Physical Properties

Names and Identifiers

• (+-)-3-Hydroxy-tetracosansaeure
• 3-hydroxy-tetracosanoic acid
• 3-Hydroxy-tetracosansaeure
• 3-Hydroxytetracosanoic acid
• SCHEMBL7080406
• CS-0457869
• Tetracosanoic acid, 3-hydroxy-
• 3-hydroxylignoceric acid
• 3-hydroxy-tetracosanoicacid
• DTXSID60415595
• CHEBI:52349
• PD060882
• 3-hydroxy Lignoceric Acid
• 91297-89-1
• LMFA01050214
• AKOS040755984
• Q23804038
• 3-hydroxytetra-cosanoic acid
• HY-W346935

• Inchi： 1S/C24H48O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-23(25)22-24(26)27/h23,25H,2-22H2,1H3,(H,26,27)
• InChI Key： DVDLWGAAEYKXSB-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)CCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 384.36034539g/mol
• Monoisotopic Mass: 384.36034539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 22
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.1
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids

Additional information on (+-)-3-Hydroxy-tetracosansaeure

Compound CAS No. 91297-89-1: (+-)-3-Hydroxy-Tetracosansaeure

The compound with CAS No. 91297-89-1, commonly referred to as (+-)-3-Hydroxy-Tetracosansaeure, is a unique fatty acid derivative that has garnered significant attention in recent scientific research. This compound, characterized by its long-chain hydrocarbon backbone and a hydroxyl group at the third carbon position, exhibits intriguing chemical and biological properties that make it a subject of interest in various fields, including pharmacology, material science, and biotechnology.

Recent studies have highlighted the potential of (+-)-3-Hydroxy-Tetracosansaeure in drug delivery systems due to its amphiphilic nature. The molecule's ability to form micelles and vesicles has been extensively explored, particularly in the context of encapsulating hydrophobic drugs. Researchers have demonstrated that this compound can significantly enhance the solubility and bioavailability of poorly soluble pharmaceutical agents, making it a promising candidate for advanced drug delivery technologies.

In addition to its pharmacological applications, (+-)-3-Hydroxy-Tetracosansaeure has shown potential in the development of biodegradable polymers. Its long-chain structure and hydroxyl functionality provide excellent mechanical properties when polymerized, making it suitable for applications in tissue engineering and sustainable packaging materials. Recent advancements in polymer chemistry have enabled the synthesis of high-performance polymers derived from this compound, which exhibit superior biocompatibility and environmental degradation characteristics.

The synthesis of (+-)-3-Hydroxy-Tetracosansaeure involves a multi-step process that typically begins with the oxidation of a suitable precursor followed by selective reduction to introduce the hydroxyl group. Recent innovations in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production. Moreover, green chemistry approaches have been adopted to minimize environmental impact during the synthesis process.

From a biological standpoint, (+-)-3-Hydroxy-Tetracosansaeure has been studied for its role in lipid metabolism and cellular signaling pathways. Experimental data suggest that this compound may influence membrane fluidity and modulate the activity of various membrane-bound proteins. These findings open new avenues for exploring its therapeutic potential in conditions such as cardiovascular diseases and neurodegenerative disorders.

In terms of analytical characterization, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of (+-)-3-Hydroxy-Tetracosansaeure. These methods provide detailed insights into the molecular architecture and functional groups present in the compound, ensuring accurate identification and quality control.

Looking ahead, ongoing research is focused on optimizing the properties of (+-)-3-Hydroxy-Tetracosansaeure for specific applications. For instance, efforts are being made to enhance its stability under physiological conditions for better drug delivery performance. Additionally, collaborative studies between chemists and biologists are exploring its interactions with cellular components to unlock new therapeutic strategies.

In conclusion, CAS No. 91297-89-1 ((+-)-3-Hydroxy-Tetracosansaeure) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern scientific research. As advancements continue to unfold, this compound is poised to play an increasingly significant role in both academic investigations and industrial innovations.